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Compound of Interest

Compound Name: Posh-IN-2

Cat. No.: B15606130

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of Posh-IN-2 (CAS 348145-43-7), a mitochondrial division and DRP1 inhibitor. The
following procedures are based on available safety information and general best practices for
handling laboratory chemicals. It is imperative to consult the official Safety Data Sheet (SDS)
provided by your supplier for comprehensive safety and handling information.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety and handling data
for Posh-IN-2.
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Parameter Value Source

CAS Number 348145-43-7 Sigma-Aldrich

Physical Form Powder Sigma-Aldrich

Color White to beige Sigma-Aldrich

Storage Class 11 - Combustible Solids Sigma-Aldrich
WGK 3 - Severely hazardous ] ]

Water Hazard Class (WGK) Sigma-Aldrich
to water

- DMSO: 0.5 mg/mL (clear, with ) )
Solubility ing) Sigma-Aldrich
warming

Storage Temperature Room Temperature Sigma-Aldrich

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling Posh-IN-2. The combustible
nature of the solid and its high water hazard classification necessitate stringent adherence to
these guidelines.

o Eye Protection: Chemical safety goggles or a face shield must be worn to protect against
dust particles and potential splashes.

» Hand Protection: Wear nitrile or other chemically resistant gloves. Due to the lack of specific
permeation data, it is recommended to double-glove and change gloves immediately if
contamination is suspected.

o Body Protection: A lab coat must be worn and kept fully fastened. For procedures with a
higher risk of dust generation, consider a disposable gown.

» Respiratory Protection: If handling outside of a certified chemical fume hood or if dust
generation is likely, a NIOSH-approved respirator appropriate for particulate matter should be
used.

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the essential steps for safely handling Posh-IN-2 from receipt to
experimental use.

e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks in a
well-ventilated area, preferably a chemical fume hood.

o Storage: Store the container in a cool, dry, and well-ventilated area away from sources of
ignition and incompatible materials. Keep the container tightly sealed.

e Preparation of Solutions:

o All weighing and solution preparation must be conducted in a certified chemical fume hood
to minimize inhalation exposure.

o Use appropriate tools (e.g., spatulas) to handle the powder and avoid generating dust.

o For dissolving, add the solvent (e.g., DMSO) slowly to the Posh-IN-2 powder. Gentle
warming may be required to achieve a clear solution.

o Experimental Use:
o Conduct all experiments involving Posh-IN-2 within a chemical fume hood.
o Ensure all labware is properly labeled.

o Avoid contact with skin and eyes. In case of accidental contact, follow the first aid
measures outlined below.

Emergency Procedures

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water.
Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.
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« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
e Spill:

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a sealed container for disposal.

o For larger spills or spills of solutions, absorb the material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed container for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

Due to its classification as severely hazardous to water (WGK 3), Posh-IN-2 and its waste
must be disposed of with extreme care to prevent environmental contamination.

e Solid Waste: Collect all solid Posh-IN-2 waste and contaminated disposables (e.g., gloves,
weigh paper, pipette tips) in a clearly labeled, sealed hazardous waste container.

 Liquid Waste: Collect all liquid waste containing Posh-IN-2 in a labeled, sealed, and
chemically compatible hazardous waste container. Do not dispose of down the drain.

o Disposal Method: All Posh-IN-2 waste must be disposed of through a licensed hazardous
waste disposal company. Follow all local, state, and federal regulations for chemical waste

disposal.

Workflow for Safe Handling of Posh-IN-2
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Waste Management
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Caption: Workflow for the safe handling of Posh-IN-2, from receipt to disposal.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Posh-IN-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606130#personal-protective-equipment-for-
handling-posh-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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